Cas no 334504-05-1 (<br>2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-ph enyl)-propionamide)

• Product Name: <br>2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-ph enyl)-propionamide
• CAS No: 334504-05-1
• MF: C₂₇H₁₉ClN₄O₃S
• MW: 514.982763528824
• CID: 3069849
• PubChem ID: 3125162
• Update Time: 2025-05-20

<br>2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-ph enyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-ph enyl)-propionamide
• AKOS024304956
• 334504-05-1
• AKOS000566145
• 2-((6-(4-Chlorophenyl)-3-cyano-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)propanamide
• 2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide

• MDL： MFCD01542089
• Inchi： 1S/C27H19ClN4O3S/c1-17(26(33)30-21-8-5-9-22(14-21)32(34)35)36-27-24(16-29)23(18-6-3-2-4-7-18)15-25(31-27)19-10-12-20(28)13-11-19/h2-15,17H,1H3,(H,30,33)
• InChI Key： GWCDRBWYLYUPBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)C(C#N)=C(N=1)SC(C)C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 514.0866393Da
• Monoisotopic Mass: 514.0866393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 137Ų

Additional information on <br>2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-ph enyl)-propionamide

Comprehensive Overview of 2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide (CAS No. 334504-05-1)

2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide (CAS No. 334504-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its complex molecular structure, is part of a broader class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as chloro-phenyl, cyano, and nitro-phenyl moieties enhances its reactivity and potential utility in various synthetic pathways.

One of the key features of 2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide is its role as an intermediate in the synthesis of biologically active molecules. Researchers have explored its potential in developing kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's ability to interact with specific enzymes makes it a valuable candidate for further pharmacological studies. Additionally, its sulfanyl and propionamide groups contribute to its stability and solubility, which are essential for formulation development.

The agrochemical industry has also shown interest in CAS No. 334504-05-1 due to its potential as a precursor for pesticides and herbicides. The chloro-phenyl and nitro-phenyl groups are known to enhance the bioactivity of such compounds, making them effective against a wide range of pests and weeds. This aligns with the growing demand for sustainable and efficient agricultural solutions, a topic that has gained traction in recent years due to global food security concerns.

From a synthetic chemistry perspective, 2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide offers a unique scaffold for designing novel molecules. Its cyano group, for instance, can be further modified to introduce additional functional groups, enabling the creation of diverse chemical libraries. This flexibility is particularly valuable in high-throughput screening and drug discovery programs, where structural diversity is key to identifying lead compounds.

The compound's physicochemical properties, such as its melting point, solubility, and stability, have been extensively studied to ensure its suitability for various applications. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it compatible with standard laboratory protocols. These properties are critical for researchers who rely on consistent and reproducible results in their experiments.

In the context of green chemistry, CAS No. 334504-05-1 has been evaluated for its environmental impact. The push towards sustainable chemical processes has led to increased scrutiny of synthetic intermediates, and this compound's potential for low-toxicity and biodegradability is a promising area of research. This aligns with the broader industry trend of reducing hazardous waste and minimizing ecological footprints.

Market dynamics for 2-[6-(4-Chloro-phenyl)-3-cyano-4-phenyl-pyridin-2-ylsulfanyl]-N-(3-nitro-phenyl)-propionamide reflect its niche but growing demand. Pharmaceutical and agrochemical companies are increasingly sourcing high-purity intermediates to support their R&D efforts. The compound's availability from specialized suppliers ensures that researchers have access to reliable materials for their projects. Additionally, the rise of custom synthesis services has made it easier for organizations to obtain tailored quantities of this compound, further driving its adoption.

Looking ahead, the future of CAS No. 334504-05-1 appears promising, with ongoing research exploring its potential in new therapeutic and agricultural applications. As the scientific community continues to uncover the full scope of its utility, this compound is likely to remain a focal point in advanced chemical studies. Its unique structure and functional groups position it as a versatile building block for innovation in multiple fields.